Cas no 1260663-68-0 (3-amino-5-chloro-pyrazine-2-carboxylic acid)

• Product Name: 3-amino-5-chloro-pyrazine-2-carboxylic acid
• CAS No: 1260663-68-0
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD18250527
• CID: 1083740
• PubChem ID: 53418769
• Update Time: 2025-05-21

3-amino-5-chloro-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloropyrazine-2-carboxylic acid
• 3-amino-5-chloro-pyrazine-2-carboxylic acid
• AB73168
• 2-Pyrazinecarboxylic acid, 3-amino-5-chloro-
• DTXSID70697446
• BS-49499
• A889825
• SCHEMBL3632923
• MFCD18250527
• 3-AMINO-5-CHLOROPYRAZINE-2-CARBOXYLICACID
• DB-294130
• 3-Amino-5-Chloro-2-Pyrazinecarboxylic Acid
• 1260663-68-0
• CS-0141526
• EN300-1664929

• MDL： MFCD18250527
• Inchi： 1S/C5H4ClN3O2/c6-2-1-8-3(5(10)11)4(7)9-2/h1H,(H2,7,9)(H,10,11)
• InChI Key： QSLXZTVOEMVHSL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 172.99932
• Monoisotopic Mass: 172.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.690±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 89.1

Additional information on 3-amino-5-chloro-pyrazine-2-carboxylic acid

Comprehensive Overview of 3-Amino-5-chloro-pyrazine-2-carboxylic Acid (CAS No. 1260663-68-0): Properties, Applications, and Industry Insights

3-Amino-5-chloro-pyrazine-2-carboxylic acid (CAS No. 1260663-68-0) is a heterocyclic organic compound gaining significant attention in pharmaceutical and agrochemical research. This pyrazine derivative features a unique molecular structure combining an amino group, chloro substituent, and carboxylic acid functionality, making it a versatile building block for drug discovery and specialty chemical synthesis.

The compound's molecular formula C5H4ClN3O2 and molecular weight 173.56 g/mol position it as an intermediate for developing novel bioactive molecules. Researchers particularly value its dual functional groups (-NH2 and -COOH) which enable diverse chemical modifications. Recent publications highlight its utility in creating kinase inhibitors and antimicrobial agents, aligning with current trends in targeted cancer therapies and antibiotic development.

In synthetic chemistry, 3-amino-5-chloro-pyrazine-2-carboxylic acid serves as a precursor for heterocyclic condensation reactions. Its chloropyrazine core allows selective substitutions, while the carboxylic acid moiety facilitates amide bond formation – a crucial reaction in medicinal chemistry. The compound's crystalline nature and moderate solubility in polar solvents (DMSO, methanol) make it practical for laboratory applications.

Quality parameters for CAS 1260663-68-0 typically include ≥95% purity (HPLC), with impurities carefully controlled to ensure reproducibility in downstream applications. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed for characterization, addressing growing industry demands for rigorous compound verification in drug development pipelines.

The compound's thermal stability (decomposition point >200°C) and pH-dependent solubility profile make it suitable for various reaction conditions. Recent patent literature describes its incorporation into biodegradable polymers and coordination complexes, reflecting broader applications beyond pharmaceuticals. These developments respond to market needs for sustainable materials and metal-organic frameworks (MOFs).

From a commercial perspective, 3-amino-5-chloro-pyrazine-2-carboxylic acid suppliers emphasize GMP-compliant synthesis and custom purity grades to serve different research phases. The global market shows increasing demand, particularly from North American and Asian research hubs focusing on small molecule therapeutics and precision agriculture solutions.

Handling recommendations include storage in amber glass containers at 2-8°C under inert atmosphere to maintain stability. While not classified as hazardous, standard laboratory precautions apply when working with this fine chemical. Proper waste disposal procedures should be followed in accordance with local regulations.

Emerging research explores the compound's potential in fluorescent probes and electronic materials, capitalizing on its conjugated ring system. These applications align with technological trends in bioimaging and organic electronics, demonstrating the molecule's cross-disciplinary relevance. Computational studies predict additional bioactive properties worth experimental validation.

The synthesis of 1260663-68-0 typically involves multi-step organic transformations starting from commercially available pyrazine precursors. Process optimization focuses on atom economy and green chemistry principles, responding to industry priorities for sustainable manufacturing. Alternative synthetic routes continue to be investigated to improve yields and reduce production costs.

Analytical method development for this compound addresses challenges in isomeric purity determination and trace impurity profiling. Advanced separation techniques like UHPLC coupled with high-resolution mass spectrometry provide the necessary specificity, meeting stringent quality standards required in regulatory submissions for drug candidates.

In formulation science, the zwitterionic character of 3-amino-5-chloro-pyrazine-2-carboxylic acid influences its salt formation behavior and crystal packing. These properties are critical for developing pharmaceutical cocrystals with improved bioavailability – a hot topic in preformulation studies. Researchers are exploring its potential in creating multi-component crystalline materials with tailored properties.

The compound's structure-activity relationships (SAR) are being systematically studied to guide rational drug design. Its hydrogen bonding capacity and metal chelation potential make it particularly interesting for designing enzyme inhibitors and catalytic ligands. These investigations contribute to the growing body of knowledge about privileged scaffolds in medicinal chemistry.

From an intellectual property perspective, several patents describe derivatives of CAS 1260663-68-0 for various therapeutic applications. The compound's patent landscape reveals opportunities for novel analog development, especially in areas like metabolic disease treatment and central nervous system disorders. Freedom-to-operate analyses are recommended before commercial development.

Environmental fate studies indicate that 3-amino-5-chloro-pyrazine-2-carboxylic acid undergoes biodegradation under appropriate conditions, with no evidence of bioaccumulation. These findings support its use in green chemistry initiatives and sustainable pharmaceutical development programs gaining traction worldwide.

Looking forward, the scientific community anticipates expanded applications of this versatile intermediate as synthetic methodologies advance. Its combination of reactivity, structural features, and derivatization potential ensures continued relevance across multiple chemistry-driven industries, from life sciences to advanced materials development.